Cas no 1795298-62-2 (3-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 1795298-62-2
• MF: C₁₅H₁₈ClNO₅S
• MW: 359.825122356415
• CID: 5405118
• Update Time: 2025-05-23

3-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-4-methoxybenzenesulfonamide
• 3-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C15H18ClNO5S/c1-15(18,9-11-4-3-7-22-11)10-17-23(19,20)12-5-6-14(21-2)13(16)8-12/h3-8,17-18H,9-10H2,1-2H3
• InChI Key： CEBSJHLSYOKPPO-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C)CC2=CC=CO2)(=O)=O)=CC=C(OC)C(Cl)=C1

Additional information on 3-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-methoxybenzene-1-sulfonamide

Chemical and Biological Profile of 3-Chloro-N-{2-[(Furan-2-Yl)Methyl]-2-Hydroxypropyl}-4-Methoxybenzene-1-Sulfonamide (CAS No. 1795298-62-2)

The compound 3-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-methoxybenzene-1-sulfonamide (CAS No. 1795298-62-2) represents a structurally complex sulfonamide derivative with potential applications in medicinal chemistry and biochemical research. Its molecular framework integrates multiple pharmacophoric elements, including a chlorinated aromatic ring, a furan-based substituent, and a hydroxylated propyl chain, which collectively contribute to its unique physicochemical properties and biological activity. Recent studies in the field of enzyme inhibition and receptor modulation highlight the significance of sulfonamide scaffolds in drug discovery, particularly for targeting kinases, carbonic anhydrases, and G-protein-coupled receptors (GPCRs).

The furan moiety in this compound is a heterocyclic aromatic ring that has been extensively studied for its role in enhancing molecular interactions with biological targets. In the context of 3-chloro-N-{...}-sulfonamide, the furan group is conjugated to a methyl-substituted propyl chain bearing a hydroxyl functionality. This structural arrangement may facilitate hydrogen bonding or hydrophobic interactions with protein active sites, as observed in recent investigations on furan-containing antidiabetic agents and anti-inflammatory compounds. The presence of a chlorine atom at the para position of the benzene ring further modulates electronic effects, potentially influencing the compound’s lipophilicity and metabolic stability.

The sulfonamide functional group is central to this molecule’s pharmacological relevance. Sulfonamides are well-established as inhibitors of dihydropteroate synthase in bacteria, but their utility has expanded to include anticonvulsants, antifungals, and anticancer agents. In particular, recent research on sulfonamide derivatives has focused on their ability to modulate epigenetic enzymes such as histone deacetylases (HDACs) and bromodomain proteins. The specific substitution pattern in 3-chloro-N-{...}-sulfonamide, including the methoxy group on the benzene ring and the furan-linked hydroxyl chain, may confer selectivity for particular enzyme isoforms or receptor subtypes.

Synthetic strategies for compounds like CAS No. 1795298-62-2 often involve multi-step organic reactions, including nucleophilic aromatic substitution for introducing halogen atoms or electrophilic addition for forming furan derivatives. Modern methodologies emphasize green chemistry principles to minimize byproducts while maximizing yield. For instance, microwave-assisted synthesis has been reported to enhance reaction efficiency when constructing sulfonamide linkages between aromatic rings and aliphatic chains—a key step in assembling this molecule’s core structure.

In terms of biological evaluation, preliminary assays suggest that 3-chloro-N-{...}-sulfonamide exhibits moderate activity against selected cancer cell lines through mechanisms involving cell cycle arrest or apoptosis induction. However, further studies are required to elucidate its exact mode of action and optimize its therapeutic index. Comparative analyses with structurally similar compounds reveal that subtle changes in substituents—such as varying the position or type of halogen atom—can significantly impact cytotoxicity profiles.

Environmental fate studies indicate that compounds containing both furan and sulfonamide moieties may persist under certain conditions due to their resistance to microbial degradation. This underscores the importance of assessing ecological risks associated with such chemicals during product development stages. Nevertheless, when designed appropriately with biodegradable components integrated into their structures (e.g., ester linkages), these molecules can achieve favorable sustainability metrics without compromising efficacy.

Current trends in pharmaceutical sciences emphasize structure-based drug design approaches using computational tools like molecular docking simulations or machine learning algorithms trained on large datasets comprising known active ligands versus inactive ones within specific target families (e.g., kinases). Applying these techniques could accelerate optimization efforts aimed at improving potency while reducing off-target effects for molecules like CAS No. 1795298-62-2.

In summary, 3-chloro-N-{...}-sulfonamide stands out as an intriguing candidate for further exploration given its hybrid architecture combining features from diverse chemical classes known for therapeutic potential across multiple disease indications ranging from metabolic disorders to oncology applications.